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Compound of Interest

Compound Name: Ald-Ph-PEG2-amine TFA salt

CAS No.: 2055013-56-2

Cat. No.: B605291

Get Quote

Executive Summary
Ald-Ph-PEG2-amine (Benzaldehyde-PEG2-Amine) is a heterobifunctional linker distinct from

standard aliphatic reagents due to its aromatic aldehyde moiety and discrete (monodisperse)

PEG2 spacer.[1]

In drug development, this linker addresses two critical failure modes of traditional reagents:

Conjugate Instability: Aliphatic aldehyde imines are hydrolytically unstable, often requiring

toxic reductive amination (NaCNBH3). The aromatic "Ald-Ph" group forms hyper-stable

oximes or hydrazones, often eliminating the need for reduction.

Analytical Ambiguity: Polymeric PEGs create broad mass envelopes that obscure mass

shifts in MS. The discrete PEG2 spacer yields a single, sharp mass peak, enabling precise

Drug-Antibody Ratio (DAR) calculation and impurity profiling.

Part 1: Technical Deep Dive & Mechanism
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The Molecule: Ald-Ph-PEG2-amine[1][2][3][4][5]
Structure: A benzaldehyde functional group linked via a short polyethylene glycol (PEG2)

chain to a primary amine.[2]

Key Feature (MS Relevance): The Benzaldehyde group acts as a "mass tag" with a distinct

fragmentation signature (tropylium ion generation), while the PEG2 ensures water solubility

without introducing polydispersity.

Mechanism of Action
The linker typically follows a two-step conjugation logic:

Amine Coupling: The primary amine reacts with activated esters (e.g., NHS-esters) on a

payload or surface.

Aldehyde Ligation: The benzaldehyde reacts with hydrazine or aminooxy-functionalized

biomolecules to form stable bis-aryl hydrazones or oximes.

Visualization: Conjugation & Fragmentation Workflow
The following diagram illustrates the conjugation logic and the specific MS fragmentation

pathway used for validation.
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Figure 1: Logical workflow for conjugation and subsequent MS/MS fragmentation analysis.

Note the generation of the reporter ion from the aromatic moiety.
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Part 2: Comparative Analysis
This section objectively compares Ald-Ph-PEG2-amine against its two primary alternatives:

Aliphatic Aldehyde PEGs and Polymeric PEG Linkers.[1]

Comparison 1: Stability & Reactivity (Aromatic vs.
Aliphatic)
The "Ph" (Phenyl) group provides resonance stabilization to the aldehyde, altering its reactivity

profile significantly compared to aliphatic aldehydes (e.g., Propionaldehyde-PEG).

Feature
Ald-Ph-PEG2-
amine (Aromatic)

Aliphatic Aldehyde-
PEG (Standard)

Impact on
Development

Oxime Stability
High (Resonance

stabilized)

Low to Moderate

(Reversible)

Aromatic oximes

resist hydrolysis in

plasma, reducing off-

target toxicity.[1]

Reductive Amination
Slow (Steric

hindrance)
Fast

Aliphatic is preferred

for simple amine

labeling; Aromatic is

superior for

bioorthogonal steps.

[1]

Side Reactions
Low (Resistant to

Aldol condensation)

Moderate (Can self-

polymerize)

Aromatic aldehydes

ensure higher purity of

the linker stock.[1]

Comparison 2: Mass Spectrometry Performance
(Discrete vs. Polymeric)
The "PEG2" designation implies a precise molecular weight, unlike "PEG 1kDa" which is a

distribution.
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Metric
Ald-Ph-PEG2-
amine (Discrete)

Polymeric PEG-
Amine (e.g., 1kDa)

MS Consequence

Mass Spectrum Single Isobaric Peak Gaussian Envelope

Discrete linkers allow

detection of +1 Da

modifications (e.g.,

deamidation).[1]

Impurity ID High Resolution Obscured

Polymeric signal noise

hides low-abundance

impurities under the

PEG envelope.[1]

DAR Calculation
Precise (Integer mass

shifts)

Approximate (Average

mass shift)

Essential for ADC

(Antibody-Drug

Conjugate) quality

control.[1]

Part 3: Experimental Protocols
Protocol A: Sample Preparation for Intact Mass Analysis
Objective: Verify conjugation efficiency and determine Drug-Antibody Ratio (DAR).[1]

Desalting: Buffer exchange the conjugate (100 µg) into 200 mM Ammonium Acetate (pH 7.0)

using a Zeba Spin Column (7K MWCO). Why: Non-volatile salts (NaCl, PBS) cause severe

ion suppression in ESI.

Deglycosylation (Optional but Recommended): Incubate with PNGase F (1 µL per 50 µg IgG)

for 1 hour at 37°C. Why: Removes heterogeneous glycans that complicate the mass

spectrum, allowing clearer visualization of the linker mass shift.

Dilution: Dilute to 0.5 mg/mL in 0.1% Formic Acid / 30% Acetonitrile.

Protocol B: LC-MS Acquisition Parameters
System: Q-TOF or Orbitrap (High Resolution is mandatory).[1]

Column: C4 or PLRP-S (Reverse Phase), 300 Å pore size.
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 80% B over 10 minutes. Note: The aromatic "Ph" group increases

hydrophobicity; expect the conjugate to elute slightly later than a standard PEG conjugate.

Source Settings:

Capillary Voltage: 3.0 kV (Standard ESI).

Cone Voltage: High (40-60V). Why: Higher energy helps desolvate the PEG chain but

avoid >80V to prevent in-source fragmentation of the oxime bond.

Protocol C: Data Interpretation & Validation
Calculate Theoretical Mass:

Mass(Conjugate) = Mass(Protein) + [Mass(Linker) - Mass(Leaving Group)].

For Ald-Ph-PEG2-amine: The added mass depends on the conjugation chemistry. If

forming an oxime with a hydrazide, the mass shift is typically Linker MW - 18 Da (H2O

loss).

Reporter Ion Check: In MS/MS mode (CID), look for the Tropylium ion (m/z ~91.05). This is a

characteristic fragment of the benzyl moiety, confirming the presence of the "Ald-Ph" linker

on a specific peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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